Cas no 84637-43-4 (1,2-Benzisoxazole-3-acetyl chloride)

• Product Name: 1,2-Benzisoxazole-3-acetyl chloride
• CAS No: 84637-43-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD11169650
• CID: 2120412
• PubChem ID: 12830665
• Update Time: 2025-05-23

1,2-Benzisoxazole-3-acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetyl chloride
• 1,2-Benzisoxazol-3-ylacetyl chloride

• MDL： MFCD11169650
• Inchi： 1S/C9H6ClNO2/c10-9(12)5-7-6-3-1-2-4-8(6)13-11-7/h1-4H,5H2
• InChI Key： KQCFJNRUTPMOID-UHFFFAOYSA-N
• SMILES： ClC(CC1C2C=CC=CC=2ON=1)=O

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-Benzisoxazole-3-acetyl chloride

Introduction to 1,2-Benzisoxazole-3-acetyl chloride (CAS No. 84637-43-4)

1,2-Benzisoxazole-3-acetyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 84637-43-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the benzisoxazole class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of an acetyl chloride group at the 3-position enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The benzisoxazole core is characterized by a fused ring system consisting of a benzene ring and an oxygen-containing five-membered ring. This structural motif is known for its stability and biological activity, which has led to its extensive use in the development of pharmaceuticals targeting various diseases. Specifically, benzisoxazole derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The acetyl chloride functionality introduces a reactive site that facilitates further chemical transformations, enabling the construction of diverse pharmacophores.

In recent years, 1,2-Benzisoxazole-3-acetyl chloride has been extensively studied for its role in synthesizing bioactive compounds. One notable area of research involves its use in the development of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the benzisoxazole scaffold with functional groups introduced via 1,2-Benzisoxazole-3-acetyl chloride, researchers have been able to design inhibitors with high selectivity and potency against specific kinases.

Moreover, the compound has found applications in the synthesis of antimicrobial agents. The benzisoxazole moiety is known to exhibit inhibitory effects against various bacterial and fungal pathogens. This has prompted investigations into its derivatives as potential candidates for novel antibiotics. The acetyl chloride group allows for further derivatization, enabling the creation of compounds with enhanced antimicrobial properties. For instance, researchers have explored its use in generating Schiff bases and other heterocyclic compounds that exhibit significant antibacterial activity.

Recent advancements in computational chemistry have also highlighted the importance of 1,2-Benzisoxazole-3-acetyl chloride as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications at the 3-position can significantly influence binding affinity to biological targets. This has guided the rational design of new analogs with improved pharmacokinetic profiles. The ability to fine-tune the structure using this intermediate has accelerated the discovery process for novel therapeutic agents.

The synthesis of 1,2-Benzisoxazole-3-acetyl chloride typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination to introduce the acetyl chloride group. These processes are optimized for high yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Advances in green chemistry have also led to more sustainable synthetic methods, reducing waste and improving energy efficiency.

In conclusion, 1,2-Benzisoxazole-3-acetyl chloride (CAS No. 84637-43-4) is a versatile and highly valuable compound in modern chemical synthesis. Its role as an intermediate in pharmaceutical development underscores its importance in addressing global health challenges. As research continues to uncover new applications and synthetic methodologies, this compound will remain a cornerstone in medicinal chemistry and drug discovery efforts.